2-(5-Bromopyrimidin-2-yl)butan-2-amine

• Molecular Formula: C8H12BrN3
• Molecular Weight: 230.11 g/mol
• IUPAC Name: 2-(5-bromopyrimidin-2-yl)butan-2-amine
• InChI: InChI=1S/C8H12BrN3/c1-3-8(2,10)7-11-4-6(9)5-12-7/h4-5H,3,10H2,1-2H3
• InChI Key: UFAUJABQFWAIKC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C1=NC=C(C=N1)Br)N

Description

2-(5-Bromopyrimidin-2-yl)butan-2-amine is a brominated pyrimidine derivative featuring a branched butan-2-amine substituent at the 2-position of the pyrimidine ring. The branched amine group may influence lipophilicity and metabolic stability compared to linear-chain analogues.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Bromopyrimidin-2-yl)butan-2-amine typically involves the bromination of pyrimidine derivatives. One common method involves the reaction of 2-aminopyrimidine with N-bromosuccinimide in acetonitrile under ice-cooling conditions, followed by stirring in the dark overnight at room temperature . The resulting product is then purified through standard techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to ensure consistent quality and yield. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) ensures the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(5-Bromopyrimidin-2-yl)butan-2-amine undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can participate in redox reactions, altering its oxidation state.

Coupling Reactions: It can undergo coupling reactions such as Suzuki and Sonogashira couplings, forming new carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydride (NaH) or potassium carbonate (K2CO3) in polar aprotic solvents.

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Coupling Reactions: Palladium catalysts and bases like triethylamine (Et3N) or cesium carbonate (Cs2CO3).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted pyrimidines, while coupling reactions can produce complex aromatic compounds .

Scientific Research Applications

2-(5-Bromopyrimidin-2-yl)butan-2-amine is utilized in various scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential as a pharmaceutical intermediate in drug development.

Industry: Employed in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-(5-Bromopyrimidin-2-yl)butan-2-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and the amine group play crucial roles in these interactions, potentially affecting the compound’s binding affinity and specificity. The exact pathways and molecular targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Backbone Length and Branching Effects

a) 2-(5-Bromopyrimidin-2-yl)propan-2-amine (C7H10BrN3)

• Structure : Shorter propane backbone with a geminal dimethyl group.
• The hydrochloride salt form (C7H11BrClN3) enhances solubility in aqueous media .
• Synthesis : Prepared via nucleophilic substitution or reductive amination, similar to the target compound.

b) 5-Bromo-N-(butan-2-yl)pyridin-2-amine (C9H13BrN2)

• Structure : Pyridine core with a butan-2-yl substituent.
• Properties : Pyridine’s lower basicity compared to pyrimidine may reduce hydrogen-bonding interactions in biological targets. Molecular weight (229.12 g/mol) is lower than the pyrimidine-based target compound .

Heterocycle Substitution Patterns

a) 5-Bromo-2-chloropyrimidin-4-amine (C4H4BrClN4)

• Structure : Chlorine at the 2-position and amine at the 4-position on the pyrimidine ring.
• Crystallography : Forms a planar pyrimidine ring with intermolecular N–H···N hydrogen bonds, creating a 2D supramolecular network. This contrasts with the target compound, where the amine group may participate in different hydrogen-bonding patterns .
• Synthesis : Prepared via tin(II) chloride reduction of nitro precursors, a route distinct from typical amine-functionalized pyrimidines .

b) 4-(5-Bromothiazol-2-yl)butan-1-amine (C7H11BrN2S)

• Structure : Thiazole ring replaces pyrimidine, with a linear butan-1-amine chain.
• Properties : Thiazole’s sulfur atom introduces distinct electronic and metabolic properties. The linear chain may reduce steric hindrance compared to branched analogues .

Functional Group Modifications

a) 2-(5-Bromopyrimidin-2-yl)malonic acid (C7H5BrN2O4)

• Structure : Malonic acid substituent introduces carboxylic acid groups.
• Properties: Higher polarity (261.03 g/mol) reduces lipid solubility, limiting blood-brain barrier penetration.

b) 2-(5-Bromopyrimidin-2-yl)ethylamine (C7H10BrN3)

• Structure : Ethylmethylamine chain instead of branched butan-2-amine.
• Properties : Shorter chain length may decrease metabolic stability but improve solubility. Methyl substitution could alter receptor selectivity .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Core Heterocycle	Key Substituents	Notable Properties
2-(5-Bromopyrimidin-2-yl)butan-2-amine	C8H12BrN3	230.11	Pyrimidine	5-Br, 2-(butan-2-amine)	High lipophilicity, branched chain
2-(5-Bromopyrimidin-2-yl)propan-2-amine	C7H10BrN3	216.08	Pyrimidine	5-Br, 2-(propan-2-amine)	Lower lipophilicity, HCl salt enhances solubility
5-Bromo-2-chloropyrimidin-4-amine	C4H4BrClN4	222.46	Pyrimidine	5-Br, 2-Cl, 4-NH2	Planar crystal structure, hydrogen-bonded networks
5-Bromo-N-(butan-2-yl)pyridin-2-amine	C9H13BrN2	229.12	Pyridine	5-Br, 2-(butan-2-amine)	Reduced basicity vs. pyrimidine

Biological Activity

2-(5-Bromopyrimidin-2-yl)butan-2-amine is a compound of increasing interest in medicinal chemistry and pharmacology due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including data tables, research findings, and case studies.

Chemical Structure and Properties

The compound features a brominated pyrimidine moiety, which is known to enhance biological activity through various mechanisms. Its chemical structure can be represented as follows:

$$\text{C}_8\text{H}_{10}\text{BrN}_3$$

Biological Activity Overview

Research indicates that 2-(5-Bromopyrimidin-2-yl)butan-2-amine exhibits various biological activities, particularly in antibacterial and anticancer domains. The following sections summarize key findings from recent studies.

Antibacterial Activity

Several studies have focused on the antibacterial properties of compounds related to 2-(5-Bromopyrimidin-2-yl)butan-2-amine. A notable study demonstrated its effectiveness against multiple bacterial strains, including Staphylococcus aureus and Escherichia coli . The Minimum Inhibitory Concentrations (MICs) were found to be in the range of 4–16 μg/mL for Gram-positive bacteria and 8–32 μg/mL for Gram-negative bacteria .

Table 1: Antibacterial Activity of Related Compounds

Compound Name	MIC (μg/mL)	Bacterial Strain
2-(5-Bromopyrimidin-2-yl)butan-2-amine	4–16	Staphylococcus aureus
Quinoxaline Derivative	8–32	Escherichia coli
Other Amino Compounds	4–32	Bacillus subtilis

The mechanism by which 2-(5-Bromopyrimidin-2-yl)butan-2-amine exerts its antibacterial effects involves the disruption of bacterial cell membrane integrity. This leads to leakage of intracellular contents and ultimately cell death. Studies suggest that the presence of the bromine atom enhances lipophilicity, allowing better penetration into bacterial membranes .

Anticancer Activity

Recent investigations have also explored the anticancer potential of this compound. Preliminary results indicate that it may induce apoptosis in cancer cell lines, particularly through the modulation of key signaling pathways involved in cell survival and proliferation.

Case Study: Anticancer Effects

A study examined the effects of 2-(5-Bromopyrimidin-2-yl)butan-2-amine on human cancer cell lines, revealing significant cytotoxic effects at concentrations above 10 μM. The compound was observed to inhibit cell growth by inducing G1 phase arrest, thereby preventing cells from entering the synthesis phase.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological activity of 2-(5-Bromopyrimidin-2-yl)butan-2-amine. Modifications to the pyrimidine ring or the butanamine side chain can significantly alter its potency and selectivity against various biological targets.

Table 2: SAR Insights

Modification	Effect on Activity
Bromine Substitution	Increased antibacterial potency
Alkyl Chain Length Variation	Altered membrane permeability
Amino Group Positioning	Enhanced interaction with target enzymes